Cas no 7520-69-6 (a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile)

a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile structure
7520-69-6 structure
Product Name:a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile
CAS No:7520-69-6
MF:C14H17NO4
MW:263.289084196091
CID:564330
PubChem ID:6437643
Update Time:2025-07-01

a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Methoxymethyl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile
    • α-(3,4,5-Trimethoxybenzylidene)-β-methoxypropylnitrile
    • 2-Propenenitrile,2-(methoxymethyl)-3-(3,4,5-trimethoxyphenyl)-
    • 3,4,5-Trimethoxy-2-(methoxymethyl)cinnamonitrile
    • Α-(3,4,5-TRIMETHOXYBENZYLIDENE)-Β-METHOXYPROPYLNITRILE,WHITE SOLID
    • 2-(Methoxymethyl)-3-(3,4,5-Trimethoxyphenyl)-2-Propenenitrile
    • 2-(Methoxymethyl)-3-(3,4,5-trimethoxyphenyl)propenenitrile
    • β-Methoxy-α-(3,4,5-trimethoxy-benzyliden)-propionitril
    • β-Methoxy-α-3,4,5-trimethoxybenzylidenepropionitrile
    • alpha-(3,4,5-Trimethoxybenzylidene)-beta-methoxypropylnitrile
    • A838345
    • AC-20054
    • (E)-3-[3,4,5-trimethoxy-2-(methoxymethyl)phenyl]prop-2-enenitrile
    • 7520-69-6
    • NS00047087
    • EINECS 231-378-7
    • AKOS015963239
    • ?-(3,4,5-Trimethoxybenzylidene)-?-methoxypropylnitrile
    • a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile
    • Inchi: 1S/C14H17NO4/c1-16-9-11(8-15)5-10-6-12(17-2)14(19-4)13(7-10)18-3/h5-7H,9H2,1-4H3/b11-5+
    • InChI Key: RMKSZKNEPFLURM-VZUCSPMQSA-N
    • SMILES: O(C)C1C(=CC(/C=C(\C#N)/COC)=CC=1OC)OC

Computed Properties

  • Exact Mass: 263.11600
  • Monoisotopic Mass: 263.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.12
  • Melting Point: 81 - 83°C
  • Boiling Point: 428.7°C at 760 mmHg
  • Flash Point: 170.7°C
  • Refractive Index: 1.533
  • Solubility: Acetone (Slightly), DMSO (Slightly), Methanol (Slightly)
  • PSA: 60.71000
  • LogP: 2.26578
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile Security Information

a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile Production Method

Additional information on a-(3,4,5-Trimethoxybenzylidene)-b-methoxypropylnitrile

Compound CAS No.7520-69-6: A-(3,4,5-Trimethoxybenzylidene)-B-Methoxypropylnitrile

The compound A-(3,4,5-Trimethoxybenzylidene)-B-Methoxypropylnitrile (CAS No. 7520-69-6) is a highly specialized organic compound with a unique structure and versatile applications. This compound is characterized by its complex aromatic system and functional groups, making it a valuable molecule in various fields of chemistry and materials science. The trimethoxybenzylidene group contributes to its aromatic stability and reactivity, while the methoxypropylnitrile moiety introduces additional functional diversity.

Recent studies have highlighted the potential of this compound in drug discovery and material synthesis. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The trimethoxybenzylidene group has been shown to exhibit significant antioxidant properties, which can be harnessed for therapeutic applications. Furthermore, the methoxypropylnitrile group provides a platform for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions. Its melting point and boiling point are well-documented, making it suitable for various industrial processes. The compound's solubility in organic solvents also makes it an ideal candidate for use in polymer chemistry and coatings technology. Recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional synthetic materials.

The synthesis of A-(3,4,5-Trimethoxybenzylidene)-B-Methoxypropylnitrile involves a multi-step process that combines aromatic substitution reactions with nucleophilic addition techniques. The use of advanced catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also investigated the stereochemistry of this compound, revealing insights into its chiral properties and their implications for pharmacokinetics.

One of the most promising applications of this compound is in the field of optoelectronics. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that derivatives of this compound can exhibit high electron mobility and excellent optical properties, paving the way for their integration into next-generation electronic devices.

In conclusion, A-(3,4,5-Trimethoxybenzylidene)-B-Methoxypropylnitrile (CAS No. 7520-69-6) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing scientific knowledge and technological innovation is set to grow significantly.

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